Cas no 8053-39-2 (Phtpp)

• Product Name: Phtpp
• CAS No: 8053-39-2
• MF: C₂₀H₁₁F₆N₃O
• MW: 423.311265230179
• CID: 727988
• Update Time: 2023-08-02

Phtpp Chemical and Physical Properties

Names and Identifiers

• Triterpene saponins mixture from aesculus hippocastonum L.
• PHTPP
• 4-[2-PHENYL-5,7-BIS(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDIN-3-YL]PHENOL
• 4-(2-phenyl-5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl)phenol
• GTPL3461
• BDBM19452
• C20H11F6N3O
• Pyrazolo[1,5-a]pyrimidine, 2a
• AOB5403
• HMS3269L05
• HMS3413P09
• HMS3677P09
• BCP29119
• PHTPP, >=98% (HPLC)
• s8686
• AK687376
• B7144
• Q27088370
• 4-
• Phtpp

• Inchi： 1S/C20H11F6N3O/c21-19(22,23)14-10-15(20(24,25)26)29-18(27-14)16(11-6-8-13(30)9-7-11)17(28-29)12-4-2-1-3-5-12/h1-10,30H
• InChI Key： AEZPAUSGTAHLOQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2=C(C3C=CC(=CC=3)O)C(C3C=CC=CC=3)=NN21)(F)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 50.4